2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide

• Molecular Formula: C27H20N4O4S
• Molecular Weight: 496.5 g/mol
• IUPAC Name: 2-[3-cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C27H20N4O4S/c1-35-20-13-11-18(12-14-20)21-15-24(19-7-3-2-4-8-19)30-27(22(21)16-28)36-17-26(32)29-23-9-5-6-10-25(23)31(33)34/h2-15H,17H2,1H3,(H,29,32)
• InChI Key: BDMIVNFPCZGRCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4

Description

The compound 2-((3-cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide is a pyridine-based acetamide derivative characterized by a 3-cyano-substituted pyridine core, a 4-(4-methoxyphenyl) group, a 6-phenyl substituent, and a thioether-linked acetamide moiety terminating in a 2-nitrophenyl group. Its molecular formula is C₂₁H₁₆N₃O₄S (monoisotopic mass: 376.088 g/mol), with a sulfur atom bridging the pyridine and acetamide groups . The 2-nitrophenyl group introduces strong electron-withdrawing properties, which may influence reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyridine Core: The pyridine ring can be synthesized via a Hantzsch pyridine synthesis, involving the condensation of an aldehyde, a β-keto ester, and ammonia or an ammonium salt.

Substitution Reactions:

Thioether Formation: The thioether linkage is typically formed by reacting a thiol with a halogenated pyridine derivative under basic conditions.

Acetamide Formation: The final step involves the acylation of the thioether with an acyl chloride or anhydride to introduce the acetamide group, followed by nitration to introduce the nitrophenyl group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thioether linkage, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro group, converting it to an amine, which can further participate in various coupling reactions.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst, sodium borohydride, or iron powder in acidic conditions are often used.

Substitution: Reagents like halogens, nitrating agents, and organometallic reagents (e.g., Grignard reagents) are commonly employed.

Major Products

Sulfoxides and Sulfones: From oxidation of the thioether.

Amines: From reduction of the nitro group.

Various Substituted Derivatives: From substitution reactions on the aromatic rings.

Scientific Research Applications

Chemistry

In chemistry, this compound can serve as a building block for the synthesis of more complex molecules. Its diverse functional groups allow for a wide range of chemical transformations, making it valuable in organic synthesis and materials science.

Biology and Medicine

In medicinal chemistry, derivatives of this compound could be explored for their potential biological activities. The presence of the pyridine ring and various substituents suggests it could interact with biological targets such as enzymes or receptors, potentially leading to the development of new pharmaceuticals.

Industry

In industry, this compound could be used in the development of advanced materials, such as polymers or coatings, due to its unique structural features. It might also find applications in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide exerts its effects would depend on its specific application. In a biological context, it could interact with molecular targets such as enzymes, receptors, or DNA, potentially inhibiting or modulating their activity. The cyano and nitro groups, in particular, are known to participate in various biochemical interactions, which could be leveraged in drug design.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyridine Core

2-((3-Cyano-6-(2-Thienyl)-4-(Trifluoromethyl)-2-Pyridinyl)Thio)-N-(2-Fluorophenyl)Acetamide ()

• Structure : Replaces the 4-(4-methoxyphenyl) and 6-phenyl groups with a 4-(trifluoromethyl) and 6-(2-thienyl) moiety. The acetamide terminates in a 2-fluorophenyl group.
• Key Differences : The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thienyl group may alter π-π stacking interactions. The 2-fluorophenyl group is less electron-withdrawing than 2-nitrophenyl.
• Implications : Such substitutions could modulate binding to targets like kinases or receptors, though specific activity data are unavailable.

N-(4-Chlorophenyl)-2-((3-Cyano-4,6-Distyrylpyridin-2-yl)Thio)Acetamide ()

• Structure : Features a 4,6-distyrylpyridine core and a 4-chlorophenyl acetamide terminus.
• Synthesis : Prepared via reflux with 2-chloro-N-(4-chlorophenyl)acetamide (85% yield), indicating efficient coupling .

Modifications to the Acetamide Moiety

2-((5-Cyano-4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-2-yl)Thio)-N-(6-Nitrobenzo[d]Thiazol-2-yl)Acetamide ()

• Structure: Replaces the pyridine core with a dihydropyrimidinone ring and substitutes the 2-nitrophenyl with a nitrobenzothiazole group.
• Properties : Melting point 273–275°C; IR bands at 2221 cm⁻¹ (CN) and 1700 cm⁻¹ (C=O) .
• Implications : The benzothiazole group may enhance DNA intercalation or kinase inhibition, as seen in VEGFR-2 inhibitors .

Quinazolin-4-One/3-Cyanopyridin-2-One Hybrids ()

• Structure: Compounds 8–12 feature fused quinazolinone-cyanopyridinone cores with varied aryl substituents (e.g., 4-chlorophenyl, 4-bromophenyl).
• Properties : Melting points >300°C, indicating high thermal stability. Molecular weights range from 551.60 to 612.50 g/mol .
• Comparison : The dual heterocyclic system in these hybrids may offer broader pharmacological activity compared to the single pyridine core in the target compound.

4,6-Biaryl-2-Thiopyridine Derivatives ()

• Examples: 1b: 2-((3-Cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)-N-(isoxazol-3-yl)acetamide 1c: 2-((3-Cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)-N-(thiazol-2-yl)acetamide
• Synthesis : Prepared using K₂CO₃ in DMF under mild conditions (50°C), with yields confirmed via HRMS .
• Implications : The isoxazole/thiazole termini may improve solubility and target selectivity, particularly for CD73 inhibition.

Antimicrobial Thiazolidinone Derivatives ()

• Examples: 9a: 2-{[3-Cyano-6-(2-naphthyl)-4-phenylpyridin-2-yl]oxy}-N-[4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]acetamide 9b: 2-{[3-Cyano-4-(4-methoxyphenyl)-6-(2-naphthyl)pyridin-2-yl]oxy}-N-[4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]acetamide

Biological Activity

2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide is a compound of increasing interest in pharmacological research due to its diverse biological activities. This article aims to summarize the current understanding of its biological activity, including its mechanisms, potential therapeutic applications, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C₂₁H₁₆N₃O₃S
• Molecular Weight : 376.43 g/mol
• CAS Number : 339156-60-4

Research indicates that compounds with similar structures often exhibit various mechanisms of action, including:

• Inhibition of Enzymatic Activity : Many pyridine derivatives act as inhibitors for specific enzymes, which can be crucial in cancer therapy by targeting tumor growth pathways.
• Antioxidant Properties : The presence of the methoxy group may contribute to antioxidant activity, which is beneficial in reducing oxidative stress in cells.
• Antimicrobial Activity : Compounds featuring cyano and thio groups have shown potential antibacterial and antifungal properties.

Antitumor Activity

Recent studies have demonstrated that related compounds exhibit significant antitumor effects. For instance, derivatives of pyridine have been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The specific compound under investigation has not been extensively studied in this context; however, its structural analogs suggest a potential for similar activity.

Anti-inflammatory Effects

The anti-inflammatory properties of pyridine derivatives are well-documented. They may exert these effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2. This could make them candidates for treating inflammatory diseases.

Antimicrobial Properties

Research indicates that compounds similar to 2-((3-Cyano-4-(4-methoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-nitrophenyl)acetamide possess antimicrobial properties. For example, studies have shown that certain thioether derivatives can inhibit bacterial growth effectively, suggesting a potential application in developing new antibiotics.

Case Studies

Study	Findings
Antitumor Activity	A study on pyridine derivatives showed significant inhibition of tumor cell proliferation in vitro, suggesting similar potential for this compound.
Anti-inflammatory Mechanism	Research indicated that related compounds reduced levels of TNF-alpha and IL-6 in animal models, highlighting their anti-inflammatory potential.
Antimicrobial Testing	A series of thioether compounds were tested against various bacterial strains, with some showing effective inhibition comparable to known antibiotics.